Cas no 85802-33-1 ([(4aR,7aS)-1-{[(2S,3R,4R,5S,6S)-3,4,5,6-tetrahydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl (2E)-3-(4-hydroxyphenyl)prop-2-enoate (non-preferred name))

[(4aR,7aS)-1-{[(2S,3R,4R,5S,6S)-3,4,5,6-tetrahydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl (2E)-3-(4-hydroxyphenyl)prop-2-enoate (non-preferred name) structure
85802-33-1 structure
Product Name:[(4aR,7aS)-1-{[(2S,3R,4R,5S,6S)-3,4,5,6-tetrahydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl (2E)-3-(4-hydroxyphenyl)prop-2-enoate (non-preferred name)
CAS No:85802-33-1
MF:C24H28O11
MW:492.472528457642
CID:1841177
Update Time:2024-03-01

[(4aR,7aS)-1-{[(2S,3R,4R,5S,6S)-3,4,5,6-tetrahydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl (2E)-3-(4-hydroxyphenyl)prop-2-enoate (non-preferred name) Chemical and Physical Properties

Names and Identifiers

    • [(1S)-1,4a,5,7aα-Tetrahydro-4aα,5α-dihydroxy-7-[[[(E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]methyl]cyclopenta[c]pyran-1α-yl]β-D-glucopyranoside
    • [(4aR,7aS)-1-{[(2S,3R,4R,5S,6S)-3,4,5,6-tetrahydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl (2E)-3-(4-hydroxyphenyl)prop-2-enoate (non-preferred name)
    • LogP
    • [(4aR,7aS)-1-[(2S,3R,4R,5S,6S)-3,4,5,6-tetrahydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
    • Inchi: 1S/C24H28O11/c25-10-17-20(29)21(30)22(31)24(34-17)35-23-19-13(9-16(27)15(19)7-8-32-23)11-33-18(28)6-3-12-1-4-14(26)5-2-12/h1-9,15-17,19-27,29-31H,10-11H2
    • InChI Key: DQTBTFHCLVMGBP-UHFFFAOYSA-N
    • SMILES: OCC1C(O)C(O)C(O)C(OC2C3C(C(C=C3COC(C=CC3C=CC(O)=CC=3)=O)O)C=CO2)O1

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 35
  • XLogP3: -0.819

[(4aR,7aS)-1-{[(2S,3R,4R,5S,6S)-3,4,5,6-tetrahydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl (2E)-3-(4-hydroxyphenyl)prop-2-enoate (non-preferred name) Related Literature

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